Cas no 788092-71-7 (tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate
• CAS No: 788092-71-7
• MF: C₁₃H₂₅NO₂S
• MW: 259.408102750778
• CID: 2179388
• PubChem ID: 57033456
• Update Time: 2025-05-25

tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(3-mercaptopropyl)piperidine-1-carboxylate
• AM101284
• tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate

• Inchi： 1S/C13H25NO2S/c1-13(2,3)16-12(15)14-8-6-11(7-9-14)5-4-10-17/h11,17H,4-10H2,1-3H3
• InChI Key： QVMFGYXSLBGXIV-UHFFFAOYSA-N
• SMILES： SCCCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate

tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate (CAS No. 788092-71-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 788092-71-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, combining a tert-butyl group with a piperidine ring substituted at the 4-position by a 3-sulfanylpropyl moiety, make it a valuable building block for medicinal chemists.

The< strong>piperidine core is a common pharmacophore in drug design due to its ability to mimic the bioactive conformation of natural amino acids, particularly lysine and arginine. The presence of the< strong>tert-butyl group at the N-terminal position enhances the solubility and stability of the molecule, while the< strong>3-sulfanylpropyl side chain introduces polarity and potential interactions with biological targets. This combination makes< strong>tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate an attractive candidate for further derivatization into more complex therapeutic agents.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Piperidine derivatives have been extensively studied for their potential to modulate neurotransmitter systems. The< strong>tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate scaffold provides a versatile platform for designing molecules that can interact with specific enzymes or receptors involved in these pathologies. For instance, modifications of this compound have led to the discovery of potent acetylcholinesterase inhibitors, which are critical in managing cognitive decline.

The< strong>sulfanylpropyl group in< strong>tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate also plays a pivotal role in determining the compound's pharmacokinetic properties. Sulfur-containing moieties are known to enhance binding affinity to certain biological targets due to their ability to form hydrogen bonds and participate in π-stacking interactions. This feature has been exploited in the development of new antiviral and anti-inflammatory agents, where< strong>tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate serves as a key intermediate.

The synthesis of< strong>tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the formation of the piperidine ring through reductive amination or cyclization reactions. Subsequent functionalization introduces the< strong>3-sulfanylpropyl group via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Finally, protection-deprotection strategies are employed to install the< strong>tert-butyl group, ensuring regioselective functionalization. These synthetic pathways underscore the compound's importance as a versatile building block in pharmaceutical research.

The growing interest in kinase inhibitors has also driven research into< strong>tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By incorporating this scaffold into kinase inhibitors, researchers have developed molecules that exhibit high selectivity and potency against target kinases. The< strong>sulfanylpropyl group has been shown to improve binding affinity by interacting with key residues in the kinase active site, leading to more effective therapeutic interventions.

In addition to its applications in drug discovery, < strong>tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate has found utility in materials science and agrochemical research. Its structural features make it suitable for designing ligands that coordinate with metal ions, which has implications for catalysis and sensing applications. Furthermore, derivatives of this compound have been explored as potential herbicides and fungicides due to their ability to disrupt essential biological processes in plants.

The future prospects of< strong>tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxylate are promising, with ongoing research aimed at expanding its applications and understanding its mechanistic properties. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of new derivatives with enhanced pharmacological profiles. Additionally, green chemistry approaches are being adopted to develop more sustainable synthetic routes for this compound, aligning with global efforts to minimize environmental impact.

In conclusion,< strong>tert-butyl 4-(3-sulfanylpropyl)piperidine-1-carboxyllate (CAS No. 788092-71-7) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural attributes make it an invaluable intermediate for synthesizing novel therapeutic agents, while its versatility extends to materials science and agrochemical applications. As research continues to uncover new possibilities for this molecule, its importance is set to grow further, solidifying its role as a cornerstone in modern pharmaceutical synthesis.